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Compound of Interest

Compound Name: UBP512

Cat. No.: B13441575 Get Quote

Important Clarification: Initial searches for "UBP512" did not yield a direct match. However,

extensive analysis of available safety data suggests that the query likely refers to UNIPLEX™

512, a waxy solid used as a thermoplastic processing aid. The following guidance is based on

the safety information for UNIPLEX™ 512. A less likely, but possible alternative is

BLASOLUBE® 512, a lubricating grease. Users should verify the exact identity of the

substance before proceeding.

This guide provides immediate, essential safety, handling, and disposal information for

laboratory personnel, including researchers, scientists, and drug development professionals

working with UNIPLEX™ 512.

I. Personal Protective Equipment (PPE)
While UNIPLEX™ 512 is not classified as hazardous under the OSHA Hazard Communication

Standard, adherence to good industrial hygiene and safety practices is crucial. The following

personal protective equipment is recommended to minimize exposure and ensure safety.
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PPE Category Specific Recommendations Purpose

Eye and Face Protection
Wear safety glasses with side

shields or goggles.[1]

Protects against accidental

splashes or airborne particles.

Hand Protection Wear protective gloves.[1]
Prevents direct skin contact

with the substance.

Body Protection
Wear a standard lab coat or

protective clothing.[1]

Minimizes the risk of

contamination of personal

clothing.

Respiratory Protection

Generally not required with

adequate ventilation. If dust is

generated and exposure limits

are exceeded, a NIOSH/MSHA

approved respirator should be

worn.[1]

Protects against inhalation of

airborne particles.

II. Operational Plan for Handling
A systematic approach to handling UNIPLEX™ 512 will ensure minimal risk and a safe

laboratory environment.

A. Engineering Controls:

Work in a well-ventilated area to control airborne contaminants.[1]

Ensure easy access to an eyewash station and safety shower.[1]

B. Handling Procedure:

Preparation:

Confirm the identity of the substance as UNIPLEX™ 512.

Ensure all required PPE is available and in good condition.

Designate a specific handling area and ensure it is clean and uncluttered.
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Handling:

Avoid creating dust.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the substance.[1]

Storage:

Keep containers tightly closed.[1]

Store in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as oxidizing agents.[1]

III. Disposal Plan
Proper disposal of UNIPLEX™ 512 and any contaminated materials is essential to prevent

environmental contamination and adhere to regulations.

A. Waste Collection:

Containment: In case of a spill, contain the material using non-combustible absorbent

materials like sand, earth, or vermiculite.[1]

Collection: Place the spilled material and any contaminated absorbents into a designated,

labeled container for disposal.[1]

Cleaning: Thoroughly clean the contaminated area, observing environmental regulations.[1]

B. Disposal Procedure:

Dispose of the waste material in accordance with local, state, and federal regulations.

Do not allow the material or wash water to enter sewers or groundwater.[1]

IV. Experimental Workflow
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The following diagram illustrates the standard workflow for handling UNIPLEX™ 512 in a

laboratory setting.
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Click to download full resolution via product page

Figure 1: Standard workflow for handling UNIPLEX™ 512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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